Cas no 2228378-48-9 (1-(1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)ethan-1-ol)

• Product Name: 1-(1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)ethan-1-ol
• CAS No: 2228378-48-9
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6529382
• PubChem ID: 165713443
• Update Time: 2025-07-22

1-(1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)ethan-1-ol
• 2228378-48-9
• EN300-1748772
• 1-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-ol

• Inchi： 1S/C12H14N2O/c1-9(15)12(5-6-12)10-8-13-14-7-3-2-4-11(10)14/h2-4,7-9,15H,5-6H2,1H3
• InChI Key： MYJYVUOKWBCAOI-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C=NN3C=CC=CC3=2)CC1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.5Ų

Additional information on 1-(1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)ethan-1-ol

Comprehensive Overview of 1-(1-{Pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-ol (CAS No. 2228378-48-9)

In the rapidly evolving field of pharmaceutical and agrochemical research, 1-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-ol (CAS No. 2228378-48-9) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazolo[1,5-a]pyridine core and cyclopropyl moiety, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications that can enhance its bioactivity and selectivity.

The compound's pyrazolo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, often associated with kinase inhibition and anti-inflammatory properties. Recent studies have explored its role in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in numerous physiological processes. Additionally, the cyclopropyl group in 1-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-ol is known to confer metabolic stability, making it a valuable building block in the design of next-generation therapeutics.

From an industrial perspective, CAS No. 2228378-48-9 is gaining traction as a key intermediate in the synthesis of high-value specialty chemicals. Its compatibility with modern green chemistry principles, such as atom economy and reduced waste generation, aligns with the growing demand for sustainable manufacturing practices. Companies are increasingly investing in scalable synthetic routes for this compound to meet the needs of both academic and commercial sectors.

One of the most frequently asked questions about 1-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-ol revolves around its solubility and stability under various conditions. Experimental data suggest that it exhibits moderate solubility in polar organic solvents like DMSO and methanol, while remaining stable at room temperature for extended periods. These properties make it suitable for high-throughput screening and formulation studies, which are critical in early-stage drug discovery.

Another area of interest is the compound's potential role in addressing neurodegenerative diseases, a major focus of current biomedical research. Preliminary in vitro studies indicate that derivatives of 1-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-ol may modulate pathways involved in oxidative stress and inflammation, both of which are implicated in conditions like Alzheimer's and Parkinson's diseases. While further validation is needed, these findings have sparked optimism among researchers.

In the context of artificial intelligence (AI)-driven drug design, CAS No. 2228378-48-9 has been featured in several computational studies. Machine learning models have been employed to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, with promising results. This intersection of chemistry and AI is a trending topic, as it accelerates the identification of promising drug candidates while reducing experimental costs.

The synthetic accessibility of 1-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-ol is another point of discussion. Recent advancements in catalysis, particularly the use of palladium-based systems, have enabled more efficient and selective routes to its preparation. These methods are often highlighted in patent literature, underscoring the compound's commercial potential.

Environmental considerations are also paramount when discussing CAS No. 2228378-48-9. Regulatory agencies are increasingly scrutinizing the ecological impact of chemical intermediates, and this compound's relatively low bioaccumulation potential positions it favorably in this regard. Life cycle assessments (LCAs) are being conducted to evaluate its sustainability profile, a practice that resonates with environmentally conscious stakeholders.

Looking ahead, the versatility of 1-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-ol suggests that its applications will continue to expand. Whether in the development of novel biomaterials or as a template for fragment-based drug discovery, this compound exemplifies the synergy between structural innovation and functional utility. As research progresses, it is likely to remain a focal point in both academic and industrial settings.